Cas no 1284794-67-7 (3-amino-1-hexyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-hexyl-1,2-dihydropyridin-2-one
• CAS No: 1284794-67-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5948611
• PubChem ID: 62102284
• Update Time: 2025-05-22

3-amino-1-hexyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-amino-1-hexyl-
• 3-Amino-1-hexylpyridin-2(1h)-one
• 3-amino-1-hexyl-1,2-dihydropyridin-2-one
• CS-0348646
• AKOS011381731
• 1284794-67-7
• EN300-1106256

• Inchi： 1S/C11H18N2O/c1-2-3-4-5-8-13-9-6-7-10(12)11(13)14/h6-7,9H,2-5,8,12H2,1H3
• InChI Key： UXXAJMDAPXDXHK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCCCC)C=CC=C1N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 350.7±31.0 °C(Predicted)
• pka: 3.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-amino-1-hexyl-1,2-dihydropyridin-2-one

Recent Advances in the Study of 3-amino-1-hexyl-1,2-dihydropyridin-2-one (CAS: 1284794-67-7)

The compound 3-amino-1-hexyl-1,2-dihydropyridin-2-one (CAS: 1284794-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique dihydropyridinone core, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific signaling pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-amino-1-hexyl-1,2-dihydropyridin-2-one exhibits selective inhibition of certain kinases involved in inflammatory responses. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines without notable cytotoxicity. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another area of interest is the compound's anticancer properties. A recent preprint on bioRxiv (2024) highlighted its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. The study employed high-throughput screening and molecular docking to identify the compound's interaction with key apoptotic proteins. The results indicated that 3-amino-1-hexyl-1,2-dihydropyridin-2-one could serve as a scaffold for designing next-generation anticancer drugs with improved specificity and reduced side effects.

From a synthetic chemistry perspective, advancements have been made in the scalable production of this compound. A paper in Organic Process Research & Development (2023) described a novel, cost-effective synthetic route that minimizes the use of hazardous reagents and improves overall yield. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

In conclusion, the recent studies on 3-amino-1-hexyl-1,2-dihydropyridin-2-one (CAS: 1284794-67-7) underscore its multifaceted potential in drug discovery and development. Its dual anti-inflammatory and anticancer activities, coupled with advancements in synthetic methodologies, position it as a promising candidate for future therapeutic applications. Further research is warranted to explore its pharmacokinetics, toxicity profile, and efficacy in more complex biological systems.